Cyclopenin
Cyclopenin
(-)-cyclopenine is an epoxide.
Brand Name:
Vulcanchem
CAS No.:
20007-87-8
VCID:
VC0524731
InChI:
InChI=1S/C17H14N2O3/c1-19-15(20)12-9-5-6-10-13(12)18-16(21)17(19)14(22-17)11-7-3-2-4-8-11/h2-10,14H,1H3,(H,18,21)/t14-,17+/m1/s1
SMILES:
CN1C(=O)C2=CC=CC=C2NC(=O)C13C(O3)C4=CC=CC=C4
Molecular Formula:
C17H14N2O3
Molecular Weight:
294.30 g/mol
Cyclopenin
CAS No.: 20007-87-8
Cat. No.: VC0524731
Molecular Formula: C17H14N2O3
Molecular Weight: 294.30 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | (-)-cyclopenine is an epoxide. |
|---|---|
| CAS No. | 20007-87-8 |
| Molecular Formula | C17H14N2O3 |
| Molecular Weight | 294.30 g/mol |
| IUPAC Name | (3S,3'R)-4-methyl-3'-phenylspiro[1H-1,4-benzodiazepine-3,2'-oxirane]-2,5-dione |
| Standard InChI | InChI=1S/C17H14N2O3/c1-19-15(20)12-9-5-6-10-13(12)18-16(21)17(19)14(22-17)11-7-3-2-4-8-11/h2-10,14H,1H3,(H,18,21)/t14-,17+/m1/s1 |
| Standard InChI Key | APLKWZASYUZSBL-PBHICJAKSA-N |
| Isomeric SMILES | CN1C(=O)C2=CC=CC=C2NC(=O)[C@@]13[C@H](O3)C4=CC=CC=C4 |
| SMILES | CN1C(=O)C2=CC=CC=C2NC(=O)C13C(O3)C4=CC=CC=C4 |
| Canonical SMILES | CN1C(=O)C2=CC=CC=C2NC(=O)C13C(O3)C4=CC=CC=C4 |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator